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Introduction: Cefodizime is a third-generation cephalosporin antibiotic renowned for its broad-

spectrum bactericidal activity against a variety of aerobic Gram-positive and Gram-negative

bacteria.[1][2] Like other β-lactam antibiotics, its efficacy stems from the disruption of bacterial

cell wall synthesis.[3][4] This document provides a comprehensive overview of the antibacterial

spectrum of cefodizime, detailed experimental methodologies for its assessment, and a visual

representation of its mechanism of action. Notably, cefodizime's clinical efficacy has sometimes

been observed to be superior to what its in-vitro activity might predict, potentially due to its

immunomodulatory properties.[1][2]

Mechanism of Action
Cefodizime exerts its bactericidal effect by targeting and inhibiting penicillin-binding proteins

(PBPs), which are essential enzymes in the terminal stages of peptidoglycan synthesis in

bacterial cell walls.[3][4][5] Specifically, cefodizime has a high affinity for PBPs 1A/B, 2, and 3.

[1] By binding to these enzymes, it blocks the transpeptidation reaction, which is critical for

cross-linking the peptidoglycan strands.[3][6] This inhibition disrupts the integrity of the cell wall,

leading to a weakened structure that cannot withstand the cell's internal osmotic pressure,

ultimately resulting in cell lysis and bacterial death.[3][4]
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Caption: Mechanism of action of Cefodizime.

Quantitative Antibacterial Spectrum
The in-vitro activity of cefodizime is typically quantified by determining the Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible

growth of a bacterium. The following tables summarize the MIC₅₀ (concentration inhibiting 50%

of isolates) and MIC₉₀ (concentration inhibiting 90% of isolates) values for cefodizime against a

range of clinically relevant bacteria.

Table 1: In-Vitro Activity Against Gram-Positive Aerobes
Organism MIC₅₀ (mg/L) MIC₉₀ (mg/L) Notes

Staphylococcus

aureus (Methicillin-

Susceptible)

8 8
Moderately

susceptible.[7][8]

Staphylococcus

aureus (Methicillin-

Resistant)

- -
Generally resistant.[1]

[9]

Staphylococcus

epidermidis
- - Generally resistant.[1]

Streptococcus

pneumoniae
0.12 0.5 Susceptible.[8]

Streptococcus

pyogenes
0.05 0.05

Highly susceptible.[7]

[8]

Enterococcus spp. - - Resistant.[7]

Table 2: In-Vitro Activity Against Gram-Negative Aerobes
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Organism MIC₅₀ (mg/L) MIC₉₀ (mg/L) Notes

Escherichia coli 0.12 0.5
Highly susceptible.[7]

[8]

Klebsiella

pneumoniae
0.25 0.5 - 64

Susceptible, but

activity can be

affected by high

inoculums or

cephalosporinase

production.[7][8]

Proteus mirabilis 0.016 0.02 - 0.03
Highly susceptible.[7]

[8]

Salmonella spp. 0.25 0.5
Highly susceptible.[7]

[8]

Shigella spp. 0.25 0.5
Highly susceptible.[7]

[8]

Morganella morganii - 0.25 - 0.5 Very sensitive.[7]

Enterobacter spp. 1 64 - >128

Often resistant due to

Type I β-lactamase

production.[7][8]

Serratia marcescens 2 8
Moderately

susceptible.[8]

Citrobacter freundii 1 128
Variable susceptibility.

[8]

Haemophilus

influenzae
≤0.008 ≤0.008 Highly susceptible.[8]

Neisseria

gonorrhoeae
0.008 ≤0.008

Highly susceptible,

including β-lactamase

producing strains.[8]

[10]

Neisseria meningitidis ≤0.008 ≤0.008 Highly susceptible.[8]
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Pseudomonas

aeruginosa
32 >128

Generally resistant.[8]

[9]

Acinetobacter

anitratus (baumannii)
32 >128

Generally resistant.[7]

[8]

Table 3: In-Vitro Activity Against Anaerobes
Organism MIC₅₀ (mg/L) MIC₉₀ (mg/L) Notes

Clostridium

perfringens
0.5 1

Moderately

susceptible.[8]

Bacteroides fragilis

group
8 >128

Generally resistant.[8]

Other third-generation

cephalosporins also

show limited activity

against anaerobes.

[11]

Experimental Protocols: MIC Determination
The determination of the Minimum Inhibitory Concentration (MIC) is a standardized method to

quantify the in-vitro susceptibility of bacteria to an antimicrobial agent. The protocols are

typically based on guidelines from the Clinical and Laboratory Standards Institute (CLSI,

formerly NCCLS).[10][12]

Broth Microdilution Method
Preparation of Antimicrobial Agent: A stock solution of cefodizime is prepared and serially

diluted (usually two-fold) in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a range

of concentrations in the wells of a 96-well microtiter plate.

Inoculum Preparation: Bacterial colonies from a fresh (18-24 hour) agar plate are suspended

in a sterile medium (e.g., saline) to match the turbidity of a 0.5 McFarland standard. This

suspension is then diluted to achieve a final standardized inoculum concentration of

approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.
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Inoculation: Each well containing the serially diluted cefodizime is inoculated with the

standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control

well (no bacteria) are included.

Incubation: The microtiter plate is incubated at 35°C ± 2°C for 16-20 hours in ambient air for

most aerobic bacteria.[12] Specific atmospheric conditions are required for anaerobic or

fastidious organisms.

Result Interpretation: Following incubation, the plate is examined for visible bacterial growth

(turbidity). The MIC is recorded as the lowest concentration of cefodizime that completely

inhibits visible growth.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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